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Compound of Interest

Compound Name: AF 594 NHS ester

Cat. No.: B12364994 Get Quote

AF 594 is characterized by its high fluorescence quantum yield and photostability, making it a

robust choice for various applications including fluorescence microscopy, flow cytometry, and

single-molecule detection.[1][3] The dye is insensitive to pH changes over a wide range (pH 4-

10), ensuring consistent fluorescence in diverse experimental conditions.[1][2]

Quantitative Data Summary
For ease of reference and comparison, the key quantitative properties of AF 594 NHS ester
are summarized in the table below.

Property Value

Maximum Excitation Wavelength 586 - 594 nm[1][3]

Maximum Emission Wavelength 613 - 617 nm[1][2][4]

Molar Extinction Coefficient 92,000 - 105,000 cm⁻¹M⁻¹[1][2][4]

Molecular Weight ~819.85 g/mol [2][4]

Recommended pH for Labeling 7.0 - 9.0 (Optimal: 8.3 - 8.5)[1][5]

Storage Conditions -20°C in the dark, desiccated[1][6][7]

Chemical Reactivity and Labeling Mechanism
The N-hydroxysuccinimidyl (NHS) ester functional group of AF 594 readily reacts with primary

amino groups (-NH₂) found on molecules like the side chains of lysine residues in proteins.[5]
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[8] This reaction, which is most efficient at a pH between 7 and 9, results in the formation of a

stable, covalent amide bond.[1][4]
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Reactants

Products

AF 594-NHS Ester

AF 594-Labeled Molecule
(Stable Amide Bond)

Reaction at pH 7-9

NHS Byproduct

Target Molecule
(with Primary Amine)

Preparation

Labeling Reaction

Purification

Storage

Prepare Protein Solution
(2-10 mg/mL in pH 8.3-8.5 buffer)

Mix Dye and Protein
(Vortex gently)

Prepare AF 594 NHS Ester
(1-10 mM in DMSO/DMF)

Incubate 1 hr at RT
(Protect from light)

Purify via Gel Filtration

Store Conjugate
(4°C short-term, -20°C long-term)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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